6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine

• IUPAC Name: 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine
• InChI: InChI=1S/C17H15N7/c1-2-4-16(5-3-1)24-12-15(21-22-24)11-19-14-6-7-17(20-10-14)23-9-8-18-13-23/h1-10,12-13,19H,11H2
• InChI Key: IDUPBYFNPBDHQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(N=N2)CNC3=CN=C(C=C3)N4C=CN=C4
• Molecular Formula: C17H15N7
• Molecular Weight: 317.3 g/mol

Description

6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine, also known as ITMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. ITMP is a highly selective and potent inhibitor of the protein kinase C (PKC) isoform, making it an attractive tool for investigating the role of PKC in various biological processes.

Mechanism of Action

6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine acts as a highly selective and potent inhibitor of PKC by binding to the ATP-binding site of the enzyme. This binding results in the inhibition of PKC activity, leading to downstream effects on various cellular processes.
Biochemical and Physiological Effects:
6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine has been shown to have significant effects on various cellular processes, including cell proliferation, apoptosis, and differentiation. Additionally, 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine is a highly selective and potent inhibitor of PKC, making it an attractive tool for investigating the role of PKC in various biological processes. However, one limitation of 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine. One potential area of research is investigating the role of PKC in various disease states, including cancer and inflammatory diseases. Additionally, there is potential for the development of novel therapeutic agents based on 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine and its effects on PKC. Finally, further research is needed to fully understand the mechanisms underlying the effects of 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine on various cellular processes.

Synthesis Methods

The synthesis of 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine involves the reaction of 3-aminopyridine with 1-phenyl-1H-1,2,3-triazole-4-carbaldehyde in the presence of an imidazole catalyst. The resulting product is then purified using column chromatography to obtain pure 6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine.

Scientific Research Applications

6-imidazol-1-yl-N-[(1-phenyltriazol-4-yl)methyl]pyridin-3-amine has been widely used in scientific research to investigate the role of PKC in various cellular processes. PKC is a family of serine/threonine kinases that play a crucial role in signal transduction pathways and are involved in regulating various cellular processes, including cell proliferation, differentiation, and apoptosis.